1-phenyl-3-{2-[3-(trifluoromethyl)phenyl]vinyl}cyclohepta[c]pyrazol-8(1H)-one

• Molecular Formula: C23H15F3N2O
• Molecular Weight: 392.4 g/mol
• IUPAC Name: 1-phenyl-3-[(E)-2-[3-(trifluoromethyl)phenyl]ethenyl]cyclohepta[c]pyrazol-8-one
• InChI: InChI=1S/C23H15F3N2O/c24-23(25,26)17-8-6-7-16(15-17)13-14-20-19-11-4-5-12-21(29)22(19)28(27-20)18-9-2-1-3-10-18/h1-15H/b14-13+
• InChI Key: KAZJKWXXLJBPDF-BUHFOSPRSA-N
• Isomeric SMILES: C1=CC=C(C=C1)N2C3=C(C=CC=CC3=O)C(=N2)/C=C/C4=CC(=CC=C4)C(F)(F)F
• SMILES: C1=CC=C(C=C1)N2C3=C(C=CC=CC3=O)C(=N2)C=CC4=CC(=CC=C4)C(F)(F)F

Description

1-phenyl-3-{2-[3-(trifluoromethyl)phenyl]vinyl}cyclohepta[c]pyrazol-8(1H)-one, also known as CPP, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. CPP belongs to the class of pyrazolone derivatives and has a unique chemical structure that makes it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 1-phenyl-3-{2-[3-(trifluoromethyl)phenyl]vinyl}cyclohepta[c]pyrazol-8(1H)-one is not fully understood, but it is believed to involve the inhibition of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. 1-phenyl-3-{2-[3-(trifluoromethyl)phenyl]vinyl}cyclohepta[c]pyrazol-8(1H)-one has also been shown to induce apoptosis in cancer cells, suggesting that it may have potential as an anticancer agent.
Biochemical and Physiological Effects
1-phenyl-3-{2-[3-(trifluoromethyl)phenyl]vinyl}cyclohepta[c]pyrazol-8(1H)-one has been shown to exhibit anti-inflammatory effects in animal models of inflammation. It has also been shown to reduce pain and fever in animal models of nociception. In addition, 1-phenyl-3-{2-[3-(trifluoromethyl)phenyl]vinyl}cyclohepta[c]pyrazol-8(1H)-one has been shown to inhibit the growth of cancer cells in vitro and in vivo, suggesting that it may have potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

1-phenyl-3-{2-[3-(trifluoromethyl)phenyl]vinyl}cyclohepta[c]pyrazol-8(1H)-one has several advantages for use in laboratory experiments. It is stable, easy to synthesize, and can be obtained in high purity. However, 1-phenyl-3-{2-[3-(trifluoromethyl)phenyl]vinyl}cyclohepta[c]pyrazol-8(1H)-one has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 1-phenyl-3-{2-[3-(trifluoromethyl)phenyl]vinyl}cyclohepta[c]pyrazol-8(1H)-one. One area of investigation is the development of 1-phenyl-3-{2-[3-(trifluoromethyl)phenyl]vinyl}cyclohepta[c]pyrazol-8(1H)-one-based fluorescent probes for biological imaging. Another area of research is the optimization of 1-phenyl-3-{2-[3-(trifluoromethyl)phenyl]vinyl}cyclohepta[c]pyrazol-8(1H)-one synthesis methods to improve yields and reduce costs. Additionally, further studies are needed to elucidate the mechanism of action of 1-phenyl-3-{2-[3-(trifluoromethyl)phenyl]vinyl}cyclohepta[c]pyrazol-8(1H)-one and to determine its potential as an anticancer agent.

Synthesis Methods

The synthesis of 1-phenyl-3-{2-[3-(trifluoromethyl)phenyl]vinyl}cyclohepta[c]pyrazol-8(1H)-one involves the reaction of 3-(trifluoromethyl)phenylhydrazine with 1-(2-bromo-phenyl)-3-(3-trifluoromethyl)phenylprop-2-en-1-one in the presence of a base. The reaction yields 1-phenyl-3-{2-[3-(trifluoromethyl)phenyl]vinyl}cyclohepta[c]pyrazol-8(1H)-one, which can be purified by recrystallization. The synthesis method has been optimized to obtain high yields of pure 1-phenyl-3-{2-[3-(trifluoromethyl)phenyl]vinyl}cyclohepta[c]pyrazol-8(1H)-one, making it suitable for large-scale production.

Scientific Research Applications

1-phenyl-3-{2-[3-(trifluoromethyl)phenyl]vinyl}cyclohepta[c]pyrazol-8(1H)-one has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, 1-phenyl-3-{2-[3-(trifluoromethyl)phenyl]vinyl}cyclohepta[c]pyrazol-8(1H)-one has been shown to exhibit anti-inflammatory, analgesic, and antitumor properties. 1-phenyl-3-{2-[3-(trifluoromethyl)phenyl]vinyl}cyclohepta[c]pyrazol-8(1H)-one has also been investigated for its potential use as a fluorescent probe in biological imaging and as a molecular sensor for detecting metal ions.